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Compound of Interest

Compound Name: TMU 35435

Cat. No.: B15587946

TMU-35435 Technical Support Center

This technical support center provides guidance on the stability and storage of TMU-35435, a
histone deacetylase (HDAC) inhibitor. The information is intended for researchers, scientists,
and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of TMU-35435?

Al: While the specific Certificate of Analysis (CoA) for your batch of TMU-35435 should always
be consulted for the most accurate storage information, general recommendations for solid-
phase small molecules of this type are as follows:

Storage Condition Recommendation

Temperature Store at -20°C for long-term storage.

Store under a dry, inert atmosphere (e.g., argon
Atmosphere i
or nitrogen).

Light Protect from light.

Q2: What is the recommended solvent for reconstituting TMU-354357?

A2: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving TMU-35435 for in vitro
experiments.
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Q3: How should | store TMU-35435 in solution?

A3: Stock solutions of TMU-35435 in DMSO can be stored at -20°C or -80°C. To minimize
degradation from freeze-thaw cycles, it is highly recommended to aliquot the stock solution into

single-use volumes.

Storage Condition Recommendation

-20°C for short- to mid-term storage; -80°C for

Temperature
long-term storage.
. _ Prepare single-use aliquots to avoid repeated
Aliquoting
freeze-thaw cycles.
Anhydrous (dry) DMSO is recommended to
Solvent

minimize hydrolysis of the compound over time.

Q4: How many times can | freeze and thaw a stock solution of TMU-35435?

A4: It is best to avoid multiple freeze-thaw cycles. For optimal compound integrity, aliquot the
stock solution after the initial preparation so that each aliquot is thawed only once before use.

Q5: | accidentally left my TMU-35435 solution at room temperature. Is it still usable?

A5: The stability of TMU-35435 at room temperature in solution has not been extensively
published. Stability will depend on the duration, solvent, and exposure to light and moisture.
For critical experiments, it is recommended to use a freshly prepared solution or an aliquot that
has been stored properly at -20°C or -80°C. If you must use the solution, consider running a
small-scale pilot experiment to verify its activity.
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Issue

Possible Cause

Recommended Action

Reduced or no activity of TMU-
35435 in my experiment.

1. Improper storage leading to
degradation. 2. Multiple freeze-
thaw cycles of the stock
solution. 3. Incorrect final

concentration.

1. Always refer to the
Certificate of Analysis for your
specific lot for storage
instructions. Prepare fresh
stock solutions and aliquot for
single use. 2. Discard stock
solutions that have undergone
numerous freeze-thaw cycles.
3. Verify all dilution
calculations and ensure proper

mixing.

Precipitate observed in my

stock solution upon thawing.

1. The concentration of the
stock solution may be too high.
2. The solution was not fully

warmed or mixed before use.

1. Gently warm the solution to
37°C and vortex to redissolve
the compound. If precipitation
persists, consider preparing a
new stock solution at a lower

concentration.

Inconsistent results between

experiments.

1. Variability in the age or
storage of the TMU-35435
solution. 2. Inconsistent

experimental setup.

1. Use a consistent batch and
age of TMU-35435 solution for
a series of related
experiments. 2. Standardize all
experimental parameters,
including incubation times and

cell densities.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of TMU-35435 in DMSO

Materials:

e TMU-35435 (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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» Sterile, polypropylene microcentrifuge tubes
o Calibrated precision balance

» Vortex mixer

Procedure:

o Equilibrate the vial of solid TMU-35435 to room temperature before opening to prevent
condensation of moisture.

» Weigh the desired amount of TMU-35435 powder using a calibrated balance in a chemical
fume hood. For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight:
379.45 g/mol ), weigh out 3.79 mg.

e Add the appropriate volume of anhydrous DMSO to the vial containing the TMU-35435
powder.

» Vortex the solution until the compound is completely dissolved. Gentle warming to 37°C may
aid in dissolution.

 Aliquot the stock solution into single-use, sterile polypropylene tubes.

» Store the aliquots at -20°C or -80°C, protected from light.

Visualizations
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Experimental Workflow: Preparing TMU-35435 for In Vitro Use
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Caption: Workflow for preparing and using TMU-35435 in experiments.
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TMU-35435 is a histone deacetylase (HDAC) inhibitor that has been shown to inhibit the Non-
Homologous End Joining (NHEJ) DNA repair pathway.[1] It does this by promoting the
ubiquitination and subsequent degradation of the DNA-dependent protein kinase catalytic
subunit (DNA-PKcs).[1] This action enhances the sensitivity of cancer cells to radiation and
certain chemotherapies.[1]
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Caption: Mechanism of TMU-35435 in enhancing radiosensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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